Propranolol

Hypertension Cardiovascular Outcomes Meta-analysis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H21NO2
Molecular Weight 259.34 g/mol
CAS No. 318-98-9; 4199-09-1; 5051-22-9; 525-66-6
Cat. No. B15606378
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Technical Parameters


Basic Identity
Product NamePropranolol
CAS318-98-9; 4199-09-1; 5051-22-9; 525-66-6
Molecular FormulaC16H21NO2
Molecular Weight259.34 g/mol
Structural Identifiers
InChIInChI=1S/C16H21NO2/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16/h3-9,12,14,17-18H,10-11H2,1-2H3
InChIKeyAQHHHDLHHXJYJD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request
Handling Information
Solubility0.0617 mg/L at 25 °C

Propranolol: A Non-Selective Beta-Adrenergic Antagonist with Differentiated Pharmacological and Clinical Profile for Scientific Procurement


Propranolol (CAS: 525-66-6) is a prototypical, non-selective beta-adrenergic receptor antagonist, classified as a Class II antiarrhythmic agent [1]. It exists as a racemic mixture of two enantiomers, with the S(-)-enantiomer exhibiting approximately 100 times greater binding affinity for beta-adrenergic receptors than the R(+)-enantiomer [2]. As a small molecule with the chemical formula C16H21NO2 and a molecular weight of 259.34 g/mol, propranolol serves as a foundational compound in cardiovascular pharmacology, with established applications in hypertension, angina pectoris, myocardial infarction, and migraine prophylaxis [3]. Its non-selective beta-1 and beta-2 antagonism, high lipophilicity (log P ~3.1), and associated pharmacokinetic and pharmacodynamic properties create a distinct profile that differentiates it from newer, cardioselective, and hydrophilic beta-blockers, which is critical for targeted scientific research and industrial applications [4].

Non-selective β1/β2 adrenergic antagonist for cardiovascular and CNS signaling pathway studies.
High lipophilicity (log P ~3.1) enables blood-brain barrier penetration for anxiety, tremor, and migraine research models.
Racemic mixture: S(-)-enantiomer shows ~100-fold higher β-receptor binding affinity; supports enantiomer-specific assay context.

Why Substituting Propranolol with Other Beta-Blockers Requires Rigorous Justification: A Pharmacological and Pharmacokinetic Basis


The beta-blocker class is pharmacologically and pharmacokinetically heterogeneous. Direct substitution of propranolol with a cardioselective beta-1 antagonist (e.g., atenolol, metoprolol) or a hydrophilic agent (e.g., nadolol, sotalol) can lead to significantly different therapeutic outcomes, adverse effect profiles, and drug-drug interaction liabilities. Propranolol's non-selective blockade of both beta-1 and beta-2 adrenoceptors, combined with its high lipophilicity and membrane-stabilizing activity, confers a unique profile distinct from agents with high beta-1 selectivity or low lipophilicity [1]. Consequently, substitution without due consideration of these differentiating features may compromise efficacy, increase off-target effects, and invalidate research findings. The following quantitative evidence demonstrates the specific, measurable differences that justify selecting propranolol over its closest analogs for specific scientific and industrial applications.

Selectivity shift
Replacing with a cardioselective β1 antagonist (e.g., atenolol) may remove β2-mediated vascular and bronchial responses, altering model endpoints.
CNS penetration loss
Substituting a hydrophilic agent (e.g., nadolol) limits blood-brain barrier access and may shift neuro-behavioral study interpretation.
Pharmacokinetic mismatch
Differences in metabolic clearance and half-life (3–6 h vs. 20–24 h) can alter drug accumulation and withdrawal-rebound outcomes.

Quantitative Differentiation of Propranolol: A Comparative Analysis for Scientific and Procurement Decision-Making


Propranolol vs. Atenolol: 28% Reduction in Cardiovascular Mortality Risk Attributed to Lipophilicity

In a systematic review and network meta-analysis of 13 trials involving 90,935 hypertensive patients, treatment with lipophilic beta-blockers (metoprolol, propranolol, and oxprenolol) was associated with a significant 28% reduction in the risk of cardiovascular mortality compared to the hydrophilic beta-blocker atenolol. The odds ratio (OR) for cardiovascular mortality was 0.72 (95% CI: 0.54–0.97) favoring lipophilic agents. Additionally, lipophilic beta-blockers showed a significant reduction in stroke risk (OR 0.63, 95% CI: 0.41–0.99) in patients under 65 years of age [1]. This outcome differentiation underscores the importance of propranolol's high lipophilicity (log P ~3.1) in achieving superior clinical outcomes in hypertensive populations.

CV Mortality Risk
Reported
OR 0.72 (95% CI 0.54–0.97) for lipophilic β-blockers vs. atenolol
Reported lipophilic β-blocker association with lower CV mortality endpoint; supports endpoint-context research.
Meta-analysis of 13 trials (n=90,935); class-level inference.
Hypertension Cardiovascular Outcomes Meta-analysis Lipophilicity

Propranolol vs. Atenolol: Log P Difference of 3.0 Drives CNS Penetration and Distinct Pharmacodynamic Profile

Propranolol exhibits a partition coefficient (log P) of 3.1, indicating high lipophilicity, whereas atenolol has a log P of 0.1, making it hydrophilic [1]. This 3.0 log unit difference (approximately 1000-fold difference in octanol/water partition) directly influences tissue distribution and pharmacokinetic behavior. High lipophilicity enables propranolol to readily cross the blood-brain barrier, leading to central nervous system (CNS) effects such as anxiolysis and tremor reduction, which are minimal or absent with atenolol [2]. This physicochemical distinction is fundamental for research applications requiring CNS-active beta-blockade.

Lipophilicity (log P)
Reported
Propranolol log P 3.1 vs. atenolol log P 0.1 (Δ 3.0)
Higher lipophilicity enables blood-brain barrier penetration for CNS-active β-blockade research.
Based on octanol/water partition coefficient; supports CNS model selection.
Lipophilicity CNS Penetration Physicochemical Properties Log P

Propranolol vs. Metoprolol: 48% Lower Clearance and Twice the Plasma Levels for Equivalent Beta-Blockade

A head-to-head pharmacokinetic study in healthy volunteers (n=6) compared intravenous doses of propranolol and metoprolol (10 mg each). While the mean terminal half-life (t1/2,β) was identical at 3.6 hours for both drugs, total body clearance was significantly lower for propranolol (0.81 L/min) compared to metoprolol (1.20 L/min), representing a 48% higher clearance for metoprolol. Furthermore, to achieve identical degrees of beta-blockade (as measured by reduction in exercise-induced tachycardia), plasma concentrations of propranolol were twice as high as those of metoprolol [1]. This indicates that propranolol requires higher systemic exposure for equivalent pharmacodynamic effect, a critical consideration for dosing and in vitro-to-in vivo extrapolations.

Total Clearance
Head-to-head
Propranolol 0.81 L/min vs. metoprolol 1.20 L/min (48% lower)
Lower clearance requires consideration for dose-exposure modeling; may affect drug accumulation.
n=6 healthy volunteers, i.v. dosing; supports PK study design.
Pharmacokinetics Clearance Beta-Blockade Dosing

Propranolol vs. Nadolol: 2.2-Fold Smaller Heart Rate Rebound After Withdrawal Due to Shorter Half-Life

Abrupt withdrawal of beta-blockers can lead to a hypersensitivity to adrenergic stimulation. A study comparing the effects of propranolol and nadolol withdrawal found that the area under the heart rate response-time curve was significantly smaller after nadolol withdrawal (20.3 beats/min·day) compared to propranolol withdrawal (44.9 beats/min·day), p < 0.05 [1]. This 2.2-fold difference is attributed to the longer half-life of nadolol (approx. 20-24 hours) compared to propranolol (3-6 hours), which allows for a more gradual decline in beta-blockade and reduced rebound phenomena. This distinction is critical for research protocols involving drug washout periods or assessing withdrawal effects.

Withdrawal Rebound (AUC)
Head-to-head
Propranolol 44.9 beats/min·day vs. nadolol 20.3 beats/min·day (p
Shorter half-life results in more pronounced withdrawal rebound; relevant for washout study design.
Clinical study after β-blocker withdrawal; endpoint context review.
Migraine Prophylaxis
Head-to-head
Headache Index: propranolol 6.66 vs. timolol 5.71 (non-significant); 8-fold dose difference
Reported equivalent endpoint response with 8-fold dose difference; dose-context dependent.
Double-blind crossover trial (n=96); supports dose-response modeling.
β Receptor Binding (Ki)
Reported
β1 Ki 1.8 nM, β2 Ki 0.8 nM (non-selective)
Non-selective β1/β2 binding profile defines tool compound utility for dual-receptor pathway studies.
In vitro radioligand binding; class-level inference for selectivity.
Withdrawal Rebound Half-life Pharmacodynamics

Propranolol vs. Timolol: Equivalence in Migraine Prophylaxis at 8-Fold Dose Difference

A double-blind, multicenter, 3-way crossover trial compared propranolol (80 mg b.i.d.) and timolol (10 mg b.i.d.) against placebo in 96 patients with common migraine. Both active treatments significantly reduced the headache index (frequency × severity) compared to placebo (timolol: 5.71; propranolol: 6.66; placebo: 9.03; p<0.05 and p<0.01, respectively). However, the difference between propranolol and timolol was not statistically significant (frequency difference: 0.34 attacks/month, 95% CI: -0.26 to 0.89). The dose ratio of 8:1 (propranolol:timolol) required to achieve equivalent efficacy is a key procurement and formulation consideration [1].

Migraine Prophylaxis
Head-to-head
Headache Index: propranolol 6.66 vs. timolol 5.71 (non-significant); 8-fold dose difference
Reported equivalent endpoint response with 8-fold dose difference; dose-context dependent.
Double-blind crossover trial (n=96); supports dose-response modeling.
Migraine Prophylaxis Clinical Trial Comparative Efficacy

Propranolol's Non-Selective β1/β2 Binding (Ki 1.8/0.8 nM) vs. Cardioselective Agents (e.g., Atenolol, Metoprolol)

Propranolol exhibits high affinity for both β1 and β2 adrenergic receptors, with Ki values of 1.8 nM and 0.8 nM, respectively [1]. This non-selectivity contrasts with cardioselective beta-blockers like atenolol and metoprolol, which demonstrate β1/β2 selectivity ratios ranging from 19-fold to 75-fold [2]. The clinical consequence is that propranolol's blockade of β2 receptors in bronchial smooth muscle and peripheral vasculature can lead to bronchospasm and cold extremities, effects that are less common with β1-selective agents. This property is critical for research models where non-selective beta-blockade is required, or for studying β2-mediated effects.

β Receptor Binding (Ki)
Reported
β1 Ki 1.8 nM, β2 Ki 0.8 nM (non-selective)
Non-selective β1/β2 binding profile defines tool compound utility for dual-receptor pathway studies.
In vitro radioligand binding; class-level inference for selectivity.
Selectivity Binding Affinity Beta-1 Beta-2 Ki

Validated Application Scenarios for Propranolol Based on Quantitative Differentiation


Hypertension Research Requiring Lipophilic Beta-Blockade for Superior Cardiovascular Outcomes

Based on the meta-analysis demonstrating a 28% reduction in cardiovascular mortality with lipophilic beta-blockers (including propranolol) compared to atenolol [1], propranolol is the appropriate choice for in vivo hypertension studies where the endpoint is cardiovascular event reduction. Its high log P (3.1) is the physicochemical driver for this outcome advantage [2].

CNS-Focused Research: Anxiety, Essential Tremor, and Migraine Prophylaxis

Propranolol's high lipophilicity (log P = 3.1) enables efficient blood-brain barrier penetration, a property not shared by hydrophilic agents like atenolol (log P = 0.1) [2]. This makes propranolol the preferred beta-blocker for studies investigating CNS-mediated effects, including anxiety, essential tremor, and migraine prophylaxis, where central beta-blockade is required.

Pharmacokinetic Studies of High-Clearance, High First-Pass Metabolism Drugs

With a total body clearance of 0.81 L/min (48% lower than metoprolol's 1.20 L/min) and extensive first-pass hepatic metabolism [3], propranolol serves as a model compound for investigating the pharmacokinetics of lipophilic, high-extraction ratio drugs. Its lower clearance and higher plasma levels for equivalent beta-blockade (compared to metoprolol) [3] make it a valuable comparator in drug-drug interaction and formulation studies.

Comparative Withdrawal and Rebound Phenomenon Studies

The 2.2-fold larger heart rate rebound following propranolol withdrawal (AUC 44.9 beats/min·day) compared to nadolol (AUC 20.3 beats/min·day) [4] makes propranolol a critical reference compound for studying beta-blocker withdrawal syndromes and the pharmacodynamic consequences of abrupt discontinuation.

Application
Selection Property
Validation Focus
Cardiovascular endpoint research
High lipophilicity (log P ~3.1)
Endpoint-response meta-analysis review
CNS-mediated beta-blockade studies
CNS penetration (high lipophilicity)
CNS pharmacodynamic endpoint review
Hepatic first-pass metabolism & PK modeling
High hepatic extraction ratio
Clearance & exposure-model validation
Beta-blocker withdrawal & rebound models
Shorter half-life (3–6 h)
Withdrawal rebound endpoint review
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